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Compound Focus: Ticlatone

CAS No.: 70-10-0

Cat. No.: S545346

Get Quote

Ticlatone is a synthetic antifungal agent, known by its trade name Landromil. The data below is compiled

from chemical databases and a single, historical clinical study [1] [2] [3].

Profile Aspect Details

Trade Name Landromil [2]

INN/USAN Ticlatone [2] [4]

CAS Number 70-10-0 [2] [3] [5]

Chemical Formula C(_7)H(_4)ClNOS [2] [3] [5]

Molecular Weight 185.63 g·mol(^{-1}) [2] [3] [5]

IUPAC Name 6-Chloro-1,2-benzothiazol-3(2H)-one [2] [4]

Melting Point 270-273 °C (dec.) [2] [3]

Appearance Off-white to light beige solid [3] [5]

Solubility Slightly soluble in DMSO and methanol [3] [5]

Primary Indication Mycoses (fungal infections) [1] [5]
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Key Clinical Study Summary

The cornerstone of the clinical data comes from a brief report published in 1971.

Study
Characteristic

Description

Publication Mykosen, 1971 Nov 1;14(11):531-3 [1]

Title Clinical studies on landromil (tiklaton) in treatment of mycoses [1]

PubMed ID 5128430 [1]

Status Historical Reference: The study is over 50 years old, and the drug does not
appear to have been developed for the modern market [2].

Experimental Protocols & Research Use

While detailed clinical trial protocols are unavailable, the compound is currently offered for in vitro research.

The following workflow outlines a general approach for antifungal activity assessment based on Ticlatone's

described use.
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Compound Acquisition
(Ticlatone, HY-138136)

Preparation of Stock Solution

Powder stored at -20°C

In vitro Antifungal Assay

Soluble in DMSO
(125 mg/mL, 673.38 mM)

Analysis of Results

Click to download full resolution via product page

Detailed Methodological Notes:

Compound Handling: Ticlatone for research is typically supplied as a solid powder with a purity of

around 98-99% [5]. It is recommended to store the powder at -20°C. Stock solutions are prepared in
DMSO and can be stored at -80°C for up to 6 months [5].

Antifungal Assays: The specific methodologies from the 1971 clinical study are not detailed in the
available abstract [1]. Current research using this compound would likely employ standard in vitro
antifungal susceptibility testing (e.g., broth microdilution according to CLSI M38 or M27 guidelines)
against a panel of pathogenic fungi to determine Minimum Inhibitory Concentrations (MICs).

Interpretation & Future Directions

The relationship between the available data on Ticlatone and modern drug development principles can be

visualized as follows.
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Historical Data on Ticlatone

Limited Clinical Evidence
(Single 1971 study)

No Modern Pharmacological Data
(Mechanism, PK/PD, Toxicity)

Available Chemical Scaffold
(Benzisothiazolone core)

Robust Preclinical Models

Requires

Biomarker-Driven PK/PD Studies

Requires

Rational Combination Strategies

Potential for

Modern Drug Development Framework
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Mechanism of Action: The specific molecular target and mechanism of action of Ticlatone in fungi

are unknown based on the search results.
Therapeutic Combinations: There is no data on Ticlatone used in combination therapies. However,

the general principles for developing such therapies, especially in oncology, emphasize the need for
robust scientific hypotheses, supportive preclinical data, and pharmacokinetic-pharmacodynamic (PK-

PD) studies to identify synergistic effects and optimal dosing [6]. Applying this framework would be
essential for any future development of Ticlatone.

Conclusion

Ticlatone serves as a historical example of an antifungal agent. Its chemical structure is well-defined,

making it available as a tool for research. However, the profound lack of contemporary clinical and

mechanistic data means it currently represents a starting point for fundamental research rather than a

developed drug candidate. Future work would require de novo investigation to establish its mechanism of

action, pharmacokinetic profile, and full therapeutic potential using modern standards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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